3-bromo-1-(bromodifluoromethyl)-1H-1,2,4-triazole
Overview
Description
3-bromo-1-(bromodifluoromethyl)-1H-1,2,4-triazole (BDFMT) is a synthetic compound that has been widely used in scientific research due to its unique properties. BDFMT has been studied for its potential applications in various fields including drug development, organic synthesis, and biochemistry. BDFMT has been found to be a useful reagent for organic synthesis, as it is capable of forming stable covalent bonds with other molecules. In addition, BDFMT has been studied for its potential applications in drug development due to its ability to interact with biological systems and potentially modulate the activity of enzymes and receptors.
Scientific Research Applications
3-bromo-1-(bromodifluoromethyl)-1H-1,2,4-triazole has been studied for its potential applications in various fields of scientific research. In organic synthesis, 3-bromo-1-(bromodifluoromethyl)-1H-1,2,4-triazole has been found to be a useful reagent for forming stable covalent bonds with other molecules. 3-bromo-1-(bromodifluoromethyl)-1H-1,2,4-triazole has also been studied for its potential applications in drug development, as it has been found to interact with biological systems and potentially modulate the activity of enzymes and receptors. Additionally, 3-bromo-1-(bromodifluoromethyl)-1H-1,2,4-triazole has been studied for its potential applications in biochemistry, as it has been found to interact with proteins and DNA.
Mechanism of Action
The exact mechanism of action of 3-bromo-1-(bromodifluoromethyl)-1H-1,2,4-triazole is not fully understood. However, it is believed that 3-bromo-1-(bromodifluoromethyl)-1H-1,2,4-triazole interacts with biological systems by forming covalent bonds with proteins and DNA. This interaction is thought to modulate the activity of enzymes and receptors, which could potentially lead to changes in biochemical and physiological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-bromo-1-(bromodifluoromethyl)-1H-1,2,4-triazole have not been extensively studied. However, some studies have suggested that 3-bromo-1-(bromodifluoromethyl)-1H-1,2,4-triazole may be able to modulate the activity of certain enzymes and receptors, which could potentially lead to changes in biochemical and physiological processes. For example, 3-bromo-1-(bromodifluoromethyl)-1H-1,2,4-triazole has been found to inhibit the activity of the enzyme acetylcholinesterase, which could potentially lead to changes in the nervous system. Additionally, 3-bromo-1-(bromodifluoromethyl)-1H-1,2,4-triazole has been found to interact with DNA, which could potentially lead to changes in gene expression.
Advantages and Limitations for Lab Experiments
3-bromo-1-(bromodifluoromethyl)-1H-1,2,4-triazole has several advantages and limitations when used in lab experiments. One advantage of 3-bromo-1-(bromodifluoromethyl)-1H-1,2,4-triazole is its ability to form stable covalent bonds with other molecules, which makes it useful for organic synthesis. Additionally, 3-bromo-1-(bromodifluoromethyl)-1H-1,2,4-triazole is relatively inexpensive and easy to obtain, making it a viable option for research. However, 3-bromo-1-(bromodifluoromethyl)-1H-1,2,4-triazole also has some limitations. For example, 3-bromo-1-(bromodifluoromethyl)-1H-1,2,4-triazole is toxic and should be handled with care. Additionally, 3-bromo-1-(bromodifluoromethyl)-1H-1,2,4-triazole is relatively unstable, meaning that it should be stored in a cool, dry place and used as soon as possible after synthesis.
Future Directions
The potential applications of 3-bromo-1-(bromodifluoromethyl)-1H-1,2,4-triazole are still being explored. One potential future direction for 3-bromo-1-(bromodifluoromethyl)-1H-1,2,4-triazole research is to further explore its potential applications in drug development. Additionally, further research could be conducted to determine the exact mechanism of action of 3-bromo-1-(bromodifluoromethyl)-1H-1,2,4-triazole and to understand how it interacts with biological systems. Additionally, further research could be conducted to determine the biochemical and physiological effects of 3-bromo-1-(bromodifluoromethyl)-1H-1,2,4-triazole, as well as its potential advantages and limitations for lab experiments. Finally, further research could be conducted to explore the potential applications of 3-bromo-1-(bromodifluoromethyl)-1H-1,2,4-triazole in other fields, such as biochemistry and organic synthesis.
Synthesis Methods
3-bromo-1-(bromodifluoromethyl)-1H-1,2,4-triazole can be synthesized in a variety of ways, depending on the desired outcome. The most common method involves the reaction of 1-bromo-2-fluoro-1,2,4-triazole with bromodifluoromethane in the presence of a base such as potassium carbonate. This reaction produces a mixture of 3-bromo-1-(bromodifluoromethyl)-1H-1,2,4-triazole and 1-bromo-2-fluoro-1,2,4-triazole, which can be separated using chromatography. Other methods of synthesis include the reaction of 1-bromo-3-fluoro-1,2,4-triazole with bromodifluoromethane in the presence of a base, and the reaction of 1-bromo-1,2,4-triazole with bromodifluoromethane in the presence of a base.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-bromo-1-(bromodifluoromethyl)-1H-1,2,4-triazole involves the reaction of 3-amino-1H-1,2,4-triazole with bromodifluoromethane followed by bromination.", "Starting Materials": [ "3-amino-1H-1,2,4-triazole", "bromodifluoromethane", "bromine" ], "Reaction": [ "Step 1: 3-amino-1H-1,2,4-triazole is reacted with bromodifluoromethane in the presence of a base such as potassium carbonate in an aprotic solvent like DMF or DMSO to form 3-bromo-1-(difluoromethyl)-1H-1,2,4-triazole.", "Step 2: The resulting product from step 1 is then reacted with bromine in the presence of a catalyst such as iron(III) bromide in an aprotic solvent like acetonitrile to form the final product, 3-bromo-1-(bromodifluoromethyl)-1H-1,2,4-triazole." ] } | |
CAS RN |
2768326-93-6 |
Product Name |
3-bromo-1-(bromodifluoromethyl)-1H-1,2,4-triazole |
Molecular Formula |
C3HBr2F2N3 |
Molecular Weight |
276.9 |
Purity |
95 |
Origin of Product |
United States |
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